N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-3-phenylpropanamide
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Description
N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C20H20N2O2 and its molecular weight is 320.392. The purity is usually 95%.
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Scientific Research Applications
Polymorphic Modifications and Diuretic Properties
Shishkina et al. (2018) explored the diuretic properties of a structurally similar compound, highlighting its potential as a new hypertension remedy. This study also revealed two polymorphic modifications of the compound, indicating its varied crystal packing and the potential for diverse biological applications (Shishkina et al., 2018).
Antibacterial Activity
Largani et al. (2017) synthesized a series of pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides with significant in vitro antibacterial activity against various bacteria strains, demonstrating the potential of these compounds in combating bacterial infections (Largani et al., 2017).
Efficient Synthesis Techniques
Portela-Cubillo et al. (2008) provided a new synthetic method to efficiently prepare known and novel N-heterocycles, showing the versatility of related compounds in synthesizing a wide range of heterocyclic structures (Portela-Cubillo et al., 2008).
Quinoxaline Synthesis and Marine Alkaloids
Yang et al. (2016) unveiled a novel annulation reaction that provides an unprecedented synthetic method for complex pyrroloquinolinones and marine alkaloids ammosamides, showcasing the compound's utility in synthesizing biologically relevant structures (Yang et al., 2016).
Chemosensor for Zn(2+) Detection
Li et al. (2014) developed a new fluorescent sensor based on a quinoline group, illustrating the application of related compounds in creating sensitive and selective chemosensors for metal ions (Li et al., 2014).
Anticancer Agent Development
Via et al. (2008) discovered a new derivative with high antiproliferative activity, highlighting its potential as an anticancer agent through multiple mechanisms of action (Via et al., 2008).
properties
IUPAC Name |
N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-3-phenylpropanamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2/c23-18(9-8-14-5-2-1-3-6-14)21-17-11-15-7-4-10-22-19(24)13-16(12-17)20(15)22/h1-3,5-6,11-12H,4,7-10,13H2,(H,21,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPRKKIOHABMMBE-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=CC(=C2)NC(=O)CCC4=CC=CC=C4)CC(=O)N3C1 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>48.1 [ug/mL] (The mean of the results at pH 7.4) |
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Record name | SID51090099 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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